![molecular formula C18H23NO2 B1532153 N-[2-(4-Methoxyphenoxy)propyl]-2,5-dimethylaniline CAS No. 1040687-49-7](/img/structure/B1532153.png)
N-[2-(4-Methoxyphenoxy)propyl]-2,5-dimethylaniline
Overview
Description
Scientific Research Applications
Molecular Structure and Synthesis
Studies have reported on the molecular structures of compounds synthesized via Schiff bases reduction route, highlighting the importance of N-[2-(4-Methoxyphenoxy)propyl]-2,5-dimethylaniline derivatives in the synthesis of complex molecules. For instance, the molecular structures of 4-(((4-methoxyphenyl)amino)methyl)-N,N-dimethylaniline and 2-methoxy-5-((phenylamino)methyl)phenol synthesized through this method demonstrate the compound's role as a crucial starting material for the synthesis of many compounds such as azo dyes and dithiocarbamate (Ajibade & Andrew, 2021).
Photophysical and Photochemical Applications
The compound's derivatives have been explored for their photophysical and photochemical properties. Research into the irradiation of 4-Allylated 2,6-Dimethylanilines in Methanol reveals significant findings on the photochemical reactions of these compounds, which could have implications for their application in material science and photodynamic processes (Bader & Hansen, 1979).
Anticancer and Antimicrobial Applications
The study of new cyclic peptides, ohmyungsamycins A and B, derived from marine Streptomyces genus, incorporating N,N-dimethylaniline derivatives, shows significant inhibitory activities against various cancer cells as well as antibacterial effects. This underscores the potential of N-[2-(4-Methoxyphenoxy)propyl]-2,5-dimethylaniline derivatives in developing new therapeutics for cancer and infectious diseases (Um et al., 2013).
Chemical Bonding and Catalysis
Research also focuses on the synthesis of N,N-dimethylaniline derivatives through palladium-catalyzed Buchwald-Hartwig amination of (hetero)aryl triflates, demonstrating the compound's utility in facilitating C-N bond formation in the production of multifunctional reaction partners. This highlights its role in catalysis and the synthesis of complex organic molecules (Taeufer & Pospech, 2020).
properties
IUPAC Name |
N-[2-(4-methoxyphenoxy)propyl]-2,5-dimethylaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO2/c1-13-5-6-14(2)18(11-13)19-12-15(3)21-17-9-7-16(20-4)8-10-17/h5-11,15,19H,12H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HDAZEZOTEIRNEK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NCC(C)OC2=CC=C(C=C2)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(4-Methoxyphenoxy)propyl]-2,5-dimethylaniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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